Cas no 96304-42-6 (Trypanothione)
Trypanothione is a unique thiol-based redox metabolite found predominantly in trypanosomatids, serving as a central molecule in their antioxidant defense system. It functions analogously to glutathione in other organisms but is distinguished by its spermidine-linked bis(glutathionyl) structure. This specialized redox system is critical for parasite survival, making trypanothione a promising target for therapeutic intervention against diseases like African sleeping sickness and Chagas disease. Its high specificity and essential role in maintaining intracellular redox balance underscore its biochemical significance. Research applications include studying trypanothione metabolism, inhibitor development, and understanding oxidative stress mechanisms in parasitic infections. The compound is valuable for biochemical and pharmacological investigations.
Trypanothione structure
Product Name:Trypanothione
CAS No:96304-42-6
MF:C27H47N9O10S2
MW:721.846383333206
MDL:MFCD00237298
CID:805247
Update Time:2025-06-07
Trypanothione Chemical and Physical Properties
Names and Identifiers
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- Glycinamide, L-g-glutamyl-L-cysteinyl-N-[3-[[4-[(L-g-glutamyl-L-cysteinylglycyl)amino]butyl]am...
- trypanothione
- Glycinamide, L-g-glutamyl-L-cysteinyl-N-[3-[[4-[(L-g-glutamyl-L-cysteinylglycyl)amino]butyl]amino]propyl]-,cyclic (2®
- Trypanothione
-
- MDL: MFCD00237298
- Inchi: 1S/C27H47N9O10S2/c28-16(26(43)44)4-6-20(37)35-18-14-47-48-15-19(36-21(38)7-5-17(29)27(45)46)25(42)34-13-23(40)32-11-3-9-30-8-1-2-10-31-22(39)12-33-24(18)41/h16-19,30H,1-15,28-29H2,(H,31,39)(H,32,40)(H,33,41)(H,34,42)(H,35,37)(H,36,38)(H,43,44)(H,45,46)/t16-,17-,18-,19-/m0/s1
- InChI Key: LZMSXDHGHZKXJD-VJANTYMQSA-N
- SMILES: S1C[C@@H](C(NCC(NCCCCNCCCNC(CNC([C@H](CS1)NC(CC[C@@H](C(=O)O)N)=O)=O)=O)=O)=O)NC(CC[C@@H](C(=O)O)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 48
- Rotatable Bond Count: 12
Trypanothione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T895520-1mg |
Trypanothione |
96304-42-6 | 1mg |
$454.00 | 2023-05-17 | ||
| TRC | T895520-2.5mg |
Trypanothione |
96304-42-6 | 2.5mg |
$896.00 | 2023-05-17 | ||
| TRC | T895520-5mg |
Trypanothione |
96304-42-6 | 5mg |
$1636.00 | 2023-05-17 | ||
| TRC | T895520-10mg |
Trypanothione |
96304-42-6 | 10mg |
$2670.00 | 2023-05-17 | ||
| abcr | AB477785-5 mg |
Trypanothione; . |
96304-42-6 | 5mg |
€390.10 | 2022-05-20 | ||
| abcr | AB477785-25 mg |
Trypanothione; . |
96304-42-6 | 25mg |
€1,416.60 | 2022-05-20 | ||
| abcr | AB477785-5mg |
Trypanothione (´-); . |
96304-42-6 | 5mg |
€510.80 | 2025-04-14 | ||
| abcr | AB477785-25mg |
Trypanothione (´-); . |
96304-42-6 | 25mg |
€1795.80 | 2025-04-14 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-296672-25mg |
Trypanothione, |
96304-42-6 | 25mg |
¥10529.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-296672A-100mg |
Trypanothione, |
96304-42-6 | 100mg |
¥30084.00 | 2023-09-05 |
Trypanothione Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
96304-42-6 (Trypanothione) Related Products
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- 28542-76-9(Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl-)
- 33932-35-3(Glycinamide, L-g-glutamyl-L-cysteinyl-N-[3-[(4-aminobutyl)amino]propyl]-)
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- 13081-14-6(L-Cysteine-glutathione Disulfide)
- 27025-41-8(Glutathione oxidized)
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